Cas no 654663-35-1 (3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)-)
654663-35-1 structure
Product Name:3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)-
CAS No:654663-35-1
MF:C12H15NO3
MW:221.252403497696
CID:1687796
Update Time:2024-09-03
3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)-
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- Inchi: 1S/C12H15NO3/c14-12(15)10-8-13-7-6-11(10)16-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,14,15)
- InChI Key: QGGABKDZJNMSHW-UHFFFAOYSA-N
- SMILES: C1=NC=CC(OC2CCCCC2)=C1C(O)=O
Computed Properties
- Exact Mass: 221.10525
Experimental Properties
- Density: 1.217±0.06 g/cm3(Predicted)
- Boiling Point: 394.0±22.0 °C(Predicted)
- PSA: 59.42
- pka: 1.44±0.36(Predicted)
3-Pyridinecarboxylic acid, 4-(cyclohexyloxy)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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